3-(3-methoxyphenyl)-N-{[6-(4-morpholinyl)-4-pyrimidinyl]methyl}propanamide

• IUPAC Name: 3-(3-methoxyphenyl)-N-[(6-morpholin-4-ylpyrimidin-4-yl)methyl]propanamide
• InChI: InChI=1S/C19H24N4O3/c1-25-17-4-2-3-15(11-17)5-6-19(24)20-13-16-12-18(22-14-21-16)23-7-9-26-10-8-23/h2-4,11-12,14H,5-10,13H2,1H3,(H,20,24)
• InChI Key: VYOJKKTVYBRKFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCC(=O)NCC2=CC(=NC=N2)N3CCOCC3
• Molecular Formula: C19H24N4O3
• Molecular Weight: 356.4 g/mol

Description

3-(3-methoxyphenyl)-N-{[6-(4-morpholinyl)-4-pyrimidinyl]methyl}propanamide is a useful research compound. Its molecular formula is C19H24N4O3 and its molecular weight is 356.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 356.18484064 g/mol and the complexity rating of the compound is 431. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enhanced Drug Delivery

One area of research has investigated the use of morpholinyl derivatives for improving drug delivery mechanisms. For instance, Rautio et al. (2000) synthesized novel morpholinyl esters as potential prodrugs for enhancing topical drug delivery. These compounds demonstrated improved skin permeation, indicating their potential as carriers for transdermal drug delivery systems (Rautio et al., 2000).

Anticancer and Anti-inflammatory Agents

Another significant application is in the development of anticancer and anti-inflammatory agents. Abu-Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, incorporating morpholinyl groups, which exhibited promising COX-2 inhibitory, analgesic, and anti-inflammatory activities. These findings suggest potential therapeutic applications in treating inflammation and pain-related disorders (Abu-Hashem et al., 2020).

Imaging Agents for Parkinson’s Disease

Furthermore, Wang et al. (2017) explored the synthesis of a compound labeled with carbon-11 as a potential positron emission tomography (PET) imaging agent for the LRRK2 enzyme in Parkinson's disease. This research signifies the compound's utility in developing diagnostic tools for neurodegenerative diseases (Wang et al., 2017).

Anticonvulsant Activity

Compounds featuring the morpholinyl moiety have also been studied for their anticonvulsant properties. Kamiński et al. (2015) synthesized hybrid molecules combining features of known antiepileptic drugs, demonstrating broad spectra of activity in preclinical seizure models, indicating potential as new antiepileptic drugs (Kamiński et al., 2015).

Insecticidal Applications

Additionally, derivatives of the compound have been investigated for their insecticidal properties. Bakhite et al. (2014) synthesized pyridine derivatives, showing significant insecticidal activity against aphids, which could lead to the development of new agricultural pesticides (Bakhite et al., 2014).